Cas no 40371-61-7 (N-(3-bromo-4-methylphenyl)acetamide)

• Product Name: N-(3-bromo-4-methylphenyl)acetamide
• CAS No: 40371-61-7
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1512420
• PubChem ID: 11708413
• Update Time: 2025-06-09

N-(3-bromo-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-methylphenyl)acetamide
• N-acetyl-3-bromo-4-methylaniline
• 2-bromo-4-acetamidotoluene
• AGN-PC-00EJYE
• 3-bromo-4-methylacetanilide
• AKOS003632061
• Acetamide, N-(3-bromo-4-methylphenyl)-
• N-(3-bromo-4-methylphenyl)-acetamide
• CTK1D4608
• AB07992
• N-acetyl-3-bromo-4-methylbenzenamine
• 3-Bromo-p-(N-aceto)toluidine
• 3'-bromo-4'-methylacetanilide
• SureCN2556808
• 3-Bromo-p-(N-aceto)toluidine;N-acetyl-3-bromo-4-methylbenzenamine;3-bromo-4-methylacetanilide;N-(3-bromo-4-methylphenyl)-acetamide;Acetamide,N-(3-bromo-4-methylphenyl);2-bromo-4-acetamidotoluene;N-acetyl-3-bromo-4-methylaniline;
• DTXSID10470937
• Z296850122
• SCHEMBL2556808
• 40371-61-7
• D84576
• KEVGOMKRAFQTBF-UHFFFAOYSA-N
• EN300-266079
• DB-209563
• MFCD01047359

• Inchi： 1S/C9H10BrNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： KEVGOMKRAFQTBF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NC(C)=O

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.36540